Isoprednidene
Isoprednidene
Brand Name:
Vulcanchem
CAS No.:
17332-61-5
VCID:
VC0092405
InChI:
InChI=1S/C22H28O5/c1-12-8-16-15-5-4-13-9-14(24)6-7-20(13,2)19(15)17(25)10-21(16,3)22(12,27)18(26)11-23/h4-5,9,15-17,19,23,25,27H,1,6-8,10-11H2,2-3H3/t15-,16-,17-,19+,20-,21-,22-/m0/s1
SMILES:
CC12CCC(=O)C=C1C=CC3C2C(CC4(C3CC(=C)C4(C(=O)CO)O)C)O
Molecular Formula:
C22H28O5
Molecular Weight:
372.5 g/mol
Isoprednidene
CAS No.: 17332-61-5
Main Products
VCID: VC0092405
Molecular Formula: C22H28O5
Molecular Weight: 372.5 g/mol
| CAS No. | 17332-61-5 |
|---|---|
| Product Name | Isoprednidene |
| Molecular Formula | C22H28O5 |
| Molecular Weight | 372.5 g/mol |
| IUPAC Name | (8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-16-methylidene-1,2,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C22H28O5/c1-12-8-16-15-5-4-13-9-14(24)6-7-20(13,2)19(15)17(25)10-21(16,3)22(12,27)18(26)11-23/h4-5,9,15-17,19,23,25,27H,1,6-8,10-11H2,2-3H3/t15-,16-,17-,19+,20-,21-,22-/m0/s1 |
| Standard InChIKey | MAAGHJOYEMWLNT-CWNVBEKCSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1C=C[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC(=C)[C@@]4(C(=O)CO)O)C)O |
| SMILES | CC12CCC(=O)C=C1C=CC3C2C(CC4(C3CC(=C)C4(C(=O)CO)O)C)O |
| Canonical SMILES | CC12CCC(=O)C=C1C=CC3C2C(CC4(C3CC(=C)C4(C(=O)CO)O)C)O |
| Synonyms | StC 407 |
| PubChem Compound | 20055344 |
| Last Modified | Dec 23 2021 |
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